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Compound Focus: Sulfaethoxypyridazine

CAS No.: 963-14-4

Cat. No.: S592505

Toxicity and Side Effects Overview

Direct information on sulfaethoxypyridazine (SEP) is scarce. The table below summarizes the key findings

from the search results.

Aspect Details
General Toxicity Based on the sulfonamide (SA) drug class. Potential for allergic reactions, blood
Profile disorders, and kidney issues [1] [2].

Specific Chronic Cataract Formation: One study reported cataract development in dogs and rats

Toxicity after prolonged feeding of sulfaethoxypyridazine [3].
Ecotoxicity & Predicted Chronic Aquatic Toxicity: As a sulfonamide, its degradation
Chronic Effects intermediates may have significant chronic toxicity to aquatic organisms, a trait

observed in other SAs like Sulfamethoxypyridazine (SMP) [4].
Neurotoxicity Potential Risk: Exposure to SAs at environmentally relevant concentrations can

induce neurobehavioral effects and depressive-like symptoms in zebrafish,
impacting folate synthesis and carbonic anhydrase metabolism [5].

Experimental Analysis & Detection
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While specific protocols for toxicity studies on SEP were not found, the following information on analytical

methods is available.

Method Application / Finding Key Details

Dual-Wavelength Simultaneous detection of A homogeneous, high-throughput method.
Fluorescence multiple sulfonamides and Recovery rates for sulfonamides in milk:
Polarization antibacterial synergists in 81.7-97.2%. Can be completed in about
Immunoassay food samples like milk [6]. 15 minutes, including sample

(DWFPIA) pretreatment [6].

Direct Injection HPLC- Detection of veterinary drug Allows for "dilute and shoot" analysis,
Q-TOF-MS residues in honey, including minimizing sample preparation. Useful for

various sulfonamides [7].

targeted and non-targeted screening of
chemical residues [7].

Proposed Mechanisms of Toxicity

The following diagram illustrates the potential molecular pathways for sulfonamide-induced neurotoxicity,

based on a zebrafish model. This can provide a framework for investigating sulfaethoxypyridazine.
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Frequently Asked Questions (FAQs)

Q: What is the biggest safety concern I should be aware of when handling sulfaethoxypyridazine in a
research setting? A: The most specific toxic effect reported is cataract formation in animals after
prolonged exposure [3]. Standard precautions for handling sulfonamides should be strictly followed,

including the use of personal protective equipment (PPE) to prevent ingestion, inhalation, or skin contact.

Q: Are the degradation products of sulfaethoxypyridazine a concern? A: Yes, based on studies of similar
sulfonamides. The degradation of drugs in this class can produce intermediates that exhibit chronic aquatic

toxicity [4]. Proper disposal of waste is essential to mitigate environmental risk.
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Q: What is a rapid screening method for detecting sulfaethoxypyridazine in samples like milk? A: A
Dual-Wavelength Fluorescence Polarization Immunoassay (DWFPIA) has been developed for the
simultaneous detection of multiple sulfonamides in milk, offering high-throughput results in about 15

minutes [6].

Q: What molecular pathways might be involved in sulfaethoxypyridazine's toxicity? A: While not
directly confirmed for SEP, studies on other sulfonamides point to two primary mechanisms: inhibition of
folate synthesis and inhibition of carbonic anhydrase metabolism, which can lead to neurodevelopmental

toxicity [5].

Guidance for Researchers

¢ For definitive toxicity data, you may need to consult specialized toxicology databases or conduct
original experimental studies, as publicly available detailed studies on SEP are limited.

¢ For analytical testing, the DWFPIA method [6] represents a modern, efficient approach for detecting
this compound in complex matrices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b592505#sulfaethoxypyridazine-

toxicity-side-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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